1-[(3-Fluorophenyl)methyl]piperazin-2-one hydrochloride

• IUPAC Name: 1-[(3-fluorophenyl)methyl]piperazin-2-one;hydrochloride
• InChI: InChI=1S/C11H13FN2O.ClH/c12-10-3-1-2-9(6-10)8-14-5-4-13-7-11(14)15;/h1-3,6,13H,4-5,7-8H2;1H
• InChI Key: LNDIKFQECVFCMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1)CC2=CC(=CC=C2)F.Cl
• Molecular Formula: C11H14ClFN2O
• Molecular Weight: 244.69 g/mol
• CAS No.: 1354962-43-8

Description

“1-[(3-Fluorophenyl)methyl]piperazin-2-one hydrochloride” is a chemical compound that can be used in the preparation of substituted triazoles as allosteric modulators of mGluR5 receptor. These modulators are useful in the treatment of neurological and psychiatric disorders. It can also be used in the preparation of piperazinyl antiviral agents.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H14ClFN2O. The average mass is 230.667 Da and the monoisotopic mass is 230.062225 Da.

Scientific Research Applications

Synthesis and Chemical Analysis

• The synthesis of flunarizine, a drug belonging to calcium channel blockers that exhibits vasodilating effects, is achieved through condensation reactions involving derivatives similar to 1-[(3-Fluorophenyl)methyl]piperazin-2-one hydrochloride. This synthesis process demonstrates the compound's relevance in creating therapeutically active agents (R. N. Shakhmaev et al., 2016).
• Analytical techniques such as micellar liquid chromatography (MLC) or microemulsion liquid chromatography (MELC) have been utilized to separate and analyze flunarizine and its degradation products, indicating the compound's significance in pharmaceutical quality control and stability studies (D. El-Sherbiny et al., 2005).

Crystal Structure and Molecular Design

• Studies on the crystal structures of derivatives related to this compound reveal detailed insights into their molecular configurations, facilitating the design of new therapeutic agents with optimized properties (N. Ullah et al., 2014; N. Ullah & H. Stoeckli-Evans, 2021).

Pharmacological Applications

• The compound has been a key intermediate in the synthesis of neuroleptic agents like Fluspirilen and Penfluridol, showcasing its utility in creating drugs for treating psychiatric disorders (C. Botteghi et al., 2001).
• Novel derivatives synthesized from the compound have demonstrated potential for antidepressant and antianxiety activities in preclinical models, underscoring the compound's relevance in developing new psychiatric medications (J. Kumar et al., 2017).

Bioactivity and Drug Discovery

• Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent, similar in structure to the compound , highlights its utility in developing fluorescent probes and understanding molecular interactions (Jiaan Gan et al., 2003).

Safety and Hazards

The safety information available indicates that “1-[(3-Fluorophenyl)methyl]piperazin-2-one hydrochloride” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.